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Compound of Interest

Compound Name: KC7f2

Cat. No.: B1673370

Essential Safety and Handling Guide for KC7f2

This document provides crucial safety, handling, and disposal information for KC7f2, a
compound identified as a potent and selective inhibitor of Hypoxia-inducible factor-1a (HIF-1a)
translation. It is intended for researchers, scientists, and drug development professionals.

Chemical and Physical Properties

KC7f2 is a cell-permeable, symmetrical cystamine compound. It is essential to be aware of its
physical and chemical properties for safe handling and storage.

Property Value Source

CAS Number 927822-86-4 [1]12]

N,N'-(dithiodi-2,1-
Formal Name ethanediyl)bis[2,5-dichloro]- [1][2]

benzenesulfonamide

Molecular Formula C16H16ClaN204S4 [1]
Molecular Weight 570.38 g/mol
Crystalline solid, beige to tan
Appearance ) [2]
in color
Storage Temperature -20°C [2]
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Solubility Data

Proper solvent selection is critical for experimental success and safety. KC7f2 is poorly soluble
in aqueous solutions.

Solvent Solubility Source
DMSO =100 mg/mL [3]
Dimethylformamide (DMF) ~20 mg/mL [1][2]
Ethanol Insoluble [4]
Water Insoluble [4]
DMF:PBS (pH 7.2) (1:2) ~0.33 mg/mL [2]

Note: For agueous buffer applications, it is recommended to first dissolve KC7f2 in DMF and
then dilute with the aqueous buffer.[2] Aqueous solutions should not be stored for more than
one day.[2]

Biological Activity and Cytotoxicity

KC7f2 selectively suppresses the synthesis of HIF-1a protein without affecting its mRNA
transcription or protein stability. This leads to a reduction in the transcription of HIF-1a-
dependent genes.

Assay Type Cell Line(s) ICso0 Value Source

HIF-1a Inhibition LN229-HRE-AP <20 pM

o MCF7, LNZ308, A549,
Cytotoxicity U251MG. LN229 ~15-25 uM [1][3]

Operational and Disposal Plans

Given the hazardous nature of KC7f2, strict adherence to safety protocols during handling and
disposal is mandatory.[2]
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Personal Protective Equipment (PPE)

A risk assessment should always be conducted before handling. The following PPE is required
as a minimum standard:

o Hand Protection: Chemical-resistant gloves (e.g., nitrile) are essential to prevent skin
contact.[5]

o Eye Protection: Safety glasses or goggles must be worn to protect from splashes or fine
particles.

o Body Protection: A lab coat must be worn to protect from contamination. Ensure it is fully
buttoned.

o Respiratory Protection: When handling the solid powder outside of a certified chemical fume
hood or ventilated enclosure, a suitable respirator may be required to prevent inhalation.
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Preparation & Risk Assessment

Start: Prepare to

handle KC7f2

A/

Conduct Risk Assessment:
Review SDS and Procedures

Minimum Requirement Minim|4m Requirement Minimum Requirement Assess Inhalation Risk

PPE Selgction

Eye Protection: Hand Protection: Body Protection: Respiratory Protection:
Safety Goggles Chemical-Resistant Gloves Lab Coat Use in Fume Hood or Wear Respirator

Proceed with
Handling KC7f2
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Experiment Complete:
Generate KC7f2 Waste

Store in Satellite
Accumulation Area

Contact EHS for
Waste Pickup

Waste Disposed
Compliantly
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HIF-1a Regulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-kc7f2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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